Cas no 14789-54-9 (3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one)

• Product Name: 3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• CAS No: 14789-54-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 2778384
• PubChem ID: 546959
• Update Time: 2025-04-21

3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonan-9-one, 3,7-dimethyl-
• 3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one #
• DTXSID40338152
• SCHEMBL9115684
• CWRKZBVVWVRVMS-UHFFFAOYSA-N
• 14789-54-9
• 3,7-Dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• AKOS006330787

• Inchi： 1S/C9H16N2O/c1-10-3-7-5-11(2)6-8(4-10)9(7)12/h7-8H,3-6H2,1-2H3
• InChI Key： CWRKZBVVWVRVMS-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C)CC1CN(C)C2

Computed Properties

• Exact Mass: 168.126263138Da
• Monoisotopic Mass: 168.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 23.6Ų